3-(6-Aminopyridin-3-yl)-N-cyclopropylbenzamide

• IUPAC Name: 3-(6-aminopyridin-3-yl)-N-cyclopropylbenzamide
• InChI: InChI=1S/C15H15N3O/c16-14-7-4-12(9-17-14)10-2-1-3-11(8-10)15(19)18-13-5-6-13/h1-4,7-9,13H,5-6H2,(H2,16,17)(H,18,19)
• InChI Key: KVKAXVWVYBHJRI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CN=C(C=C3)N
• Molecular Formula: C15H15N3O
• DSSTOX Substance ID: DTXSID80718575
• Molecular Weight: 253.30 g/mol
• CAS RN: 1314985-40-4

Description

3-(6-Aminopyridin-3-yl)-N-cyclopropylbenzamide (3-APCPB) is an organic compound belonging to the pyridine family. It has been studied extensively for its potential applications in various scientific and medical fields. This compound has been found to possess a wide range of biochemical and physiological effects, and its synthesis method has been optimized for use in laboratory experiments. In

Scientific Research Applications

Aminopyridines in Neurodegenerative Diseases

Aminopyridines, such as 4-aminopyridine, have a history of application in treating neurodegenerative diseases. These compounds act as potassium channel blockers and have shown efficacy in improving walking disabilities in patients with multiple sclerosis (MS) by restoring conduction in demyelinated axons. The drug fampridine (a sustained-release form of 4-aminopyridine) is under clinical trials for its potential in ameliorating central conduction deficits due to demyelination in both MS and chronic spinal cord injury (Kostadinova & Danchev, 2019; Hayes, 2006).

Benzamides in Pharmacology

Benzamides, particularly those with nitroxyl radicals, have shown promise in pharmacological research. These compounds, through the introduction of a nitroxyl fragment, have demonstrated potential in strengthening biological activity, modifying pharmacological effects, decreasing general toxicity, or increasing selective cytotoxicity. This suggests a role in creating pharmacological agents for the treatment of diseases (Grigor’ev, Tkacheva, & Morozov, 2014).

Heterocyclic Compounds in Organic Synthesis

Research on heterocyclic compounds, such as cyanopyridine derivatives, highlights their significant biological activities, including anticancer, antibacterial, and antifungal effects. The high reactivity of these scaffolds makes them important intermediates in organic synthesis, indicating potential applications in medicinal chemistry (Ghosh et al., 2015).